Flavanonols

Flavanonols are a subclass of flavonoids, widely found in various plants and fruits such as apples, berries, and grapes. These compounds possess potent antioxidant properties, contributing to their role in the prevention of chronic diseases like cardiovascular disorders and certain cancers. Flavanonols exhibit anti-inflammatory activities and can help reduce oxidative stress within the body. They are also known for their potential neuroprotective effects, supporting overall brain health. Due to their versatile benefits, flavanonols have gained significant interest in both pharmaceutical and nutritional applications. In dietary supplements and functional foods, they are used to enhance antioxidant capacity and support immune function. Research continues to explore the full range of health benefits associated with these bioactive compounds.

Chemical Name	CAS	MF
4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-	724434-08-6	C₁₅H₁₂O₆
Pinobanksin 3-acetate	52117-69-8	C₁₇H₁₄O₆
[1,1'-Biphenyl]-3-carboxylicacid,5'-(3,4-dihydro-3,5,7-trihydroxy-4-oxo-2H-1-benzopyran-2-yl)-2',6-dihydroxy-(9CI)	156250-63-4	C₂₂H₁₆O₉
(2R,3R)-3,7-Dihydroxy-2-(3,4,5-trihydroxyphenyl)chroman-4-one	4382-33-6	C₁₅H₁₂O₇
3,3',5,5',7-Pentahydroxyflavanone; (2ξ,3ξ)-form	1160649-41-1	C₁₅H₁₂O₇
Taxifolin 3-apioside	124078-33-7	C₂₀H₂₀O₁₁
3,4',5,7-Tetrahydroxyflavanone; (2ξ,3ξ)-form, 3-(1ξ,8ξ,14ξ-Trimethylhexadecyl) ether	556014-15-4	C₃₄H₅₀O₆
(2R,3S)-6,8-di-C-methyldihydrokaempferol	1261085-04-4	C₁₇H₁₆O₆
2R,3R-(+)-3-acetoxy-4',5,7-trihydroxyflavanone	62458-55-3	C₁₇H₁₄O₇
(2R,3R)-3-acetoxy-5,7-dihydroxy-6-methylflavanone	111545-19-8	C₁₈H₁₆O₆

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